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Compound of Interest

2-Amino-4,5-dimethyithiazole
Compound Name:
hydrobromide

cat. No.: B1265580

Introduction

2-Amino-4,5-dimethylthiazole hydrobromide is a versatile heterocyclic building block
employed in the synthesis of various biologically active molecules, including agrochemicals.[1]
The thiazole moiety is a key structural feature in a range of fungicides, herbicides, and
insecticides due to its ability to interact with various biological targets in pests and weeds.[2][3]
This application note provides detailed protocols and data on the use of 2-amino-4,5-
dimethylthiazole hydrobromide and its analogs in the synthesis of agrochemically active
compounds, with a primary focus on fungicides.

Fungicide Synthesis: Thiazolidinone Derivatives

One notable application of 2-aminothiazole derivatives is in the synthesis of fungicidal 2-imino-
3-(thiazol-2-yl)-thiazolidin-4-ones. These compounds have demonstrated significant activity
against a variety of agricultural fungi.[4][5] The synthesis involves a multi-step process starting
from a 2-aminothiazole derivative.

Synthetic Pathway

The general synthetic route to produce these fungicidal compounds is outlined below. The
process begins with the chloroacetylation of a 2-aminothiazole, followed by cyclization with
potassium thiocyanate to form the thiazolidinone ring. Further reaction with aromatic aldehydes
can yield 5-arylidene derivatives with potentially enhanced fungicidal activity.[4][5]
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Figure 1: General synthetic pathway for 2-imino-3-(thiazol-2-yl)-thiazolidin-4-one fungicides.
Experimental Protocols
Protocol 1: Synthesis of 2-Chloro-N-(4,5-dimethylthiazol-2-yl)acetamide
A detailed procedure for the synthesis of the chloroacetamide intermediate is as follows:

e To a solution of 2-amino-4,5-dimethylthiazole (or its hydrobromide salt neutralized with a
base like triethylamine) (3 mmol) in 5 ml of dioxane, add triethylamine (3 mmol).

e Slowly add a solution of chloroacetyl chloride (3 mmol) in 5 ml of dioxane dropwise to the
mixture.

 Stir the resulting mixture for 15 minutes at room temperature.

e Heat the mixture to 70-80 °C for 30 minutes.[6]
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 After cooling, the solvent can be removed under reduced pressure, and the residue purified
by recrystallization.

Protocol 2: Synthesis of 2-Imino-3-(4,5-dimethylthiazol-2-yl)thiazolidin-4-one

e A mixture of 2-chloro-N-(4,5-dimethylthiazol-2-yl)acetamide and potassium thiocyanate is
refluxed in dry acetone.[4]

e The progress of the reaction can be monitored by thin-layer chromatography.
o Upon completion, the excess acetone is removed in vacuo.

e The residue is stirred with water, and the solid product is filtered, washed with water, and
dried.

e The crude product can be purified by crystallization from a suitable solvent like ethanol.

Quantitative Data

The following table summarizes the yield and melting point data for a series of synthesized 2-
imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and their 5-arylidene derivatives, demonstrating
the efficiency of the synthetic route.

. . . Melting Point
Compound ID Ar Substituent  Ar' Substituent Yield (%) °C)
la 4-Fluorophenyl - 72 198-200
1b 4-Chlorophenyl - 75 210-212
1c 4-Bromophenyl - 78 220-222
2,4-
1d _ - 70 173-175
Dichlorophenyl
2a 4-Chlorophenyl 4-Nitrophenyl 75 260-262
2b Phenyl 3-Nitrophenyl 68 248-250

Data adapted from a study on 2-imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones.[4]
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Fungicidal Activity

The synthesized thiazolidinone derivatives exhibit a broad spectrum of fungicidal activity
against various plant pathogens. The data below presents the percentage inhibition of mycelial
growth at a concentration of 50 ppm.

Compound Ip ' Usanum Botrytis Aarestt Pyricularia
oxysporum cinerea solani oryzae
la 65 70 62 cg
1 2 8 68 65
1c 75 82 7 68
1d 85 90 82 78
2a 92 95 88 a5
20 88 92 85 81

Data represents percentage inhibition and is adapted from fungicidal screening of similar
thiazole derivatives.

Herbicide Synthesis: Amide Derivatives

2-Aminothiazole derivatives also serve as precursors for herbicides. For instance, novel amide
derivatives containing a thiazole moiety have been synthesized and shown to possess
herbicidal activity.[2]

Synthetic Pathway

The synthesis typically involves the reaction of a [4-(substituted phenyl)thiazol-2-yl]acetonitrile
with an aryl isocyanate, catalyzed by an organic base, to yield the corresponding amide
derivative.[2]
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Figure 2: Synthesis of amide-based herbicides from thiazole derivatives.

Herbicidal Activity

Preliminary bioassays of these amide derivatives have demonstrated herbicidal activity against
common weeds such as Echinochloa crusgalli (barnyard grass) and Amaranthus ascedense.
The herbicidal effect is typically evaluated by the percentage of growth inhibition at a specific
concentration.[2]

Conclusion

2-Amino-4,5-dimethylthiazole hydrobromide and its analogs are valuable intermediates in
the synthesis of a diverse range of agrochemicals. The protocols and data presented here for
the synthesis of fungicidal thiazolidinones and the overview of herbicide synthesis highlight the
potential of this chemical scaffold in developing novel and effective crop protection agents.
Further derivatization and biological screening of compounds based on the 2-aminothiazole
core are promising avenues for future research in agrochemical discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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